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Compound of Interest

Compound Name:
2-((3-Amino-4-

methoxyphenyl)amino)ethanol

Cat. No.: B1230247 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of the Compound Associated with CAS Number

103930-58-1

Executive Summary
This technical guide was commissioned to provide a comprehensive overview of the chemical

compound associated with the Chemical Abstracts Service (CAS) Number 103930-58-1,

including its physicochemical properties, primary uses, and relevant experimental protocols.

However, an exhaustive search of publicly available chemical databases, including PubChem

and ChemSpider, did not yield a specific, well-characterized chemical entity corresponding to

this CAS number.

The initial broad searches for this identifier returned information for unrelated compounds, most

notably Benzyl Salicylate (CAS Number 118-58-1). Subsequent targeted searches for the exact

CAS number 103930-58-1 did not retrieve any specific chemical name, structure, or associated

scientific literature.

Therefore, this document serves to report on the absence of publicly available data for a

compound with CAS Number 103930-58-1 and to caution against the potential for

misidentification with other substances.
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Identification and Nomenclature
A thorough investigation into chemical registries and databases for CAS Number 103930-58-1

did not result in the identification of a specific chemical compound. Standard chemical

databases such as PubChem and ChemSpider do not have an entry for this identifier.

It is crucial for researchers to verify the CAS number of the compound of interest. An incorrect

CAS number can lead to the procurement and use of the wrong substance, with significant

implications for experimental accuracy and safety.

Physicochemical Properties
Due to the inability to identify a specific chemical compound for CAS Number 103930-58-1, no

physicochemical data can be provided. The table below remains unpopulated as a result.

Property Value

Molecular Formula Not Available

Molecular Weight Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Not Available

pKa Not Available

Known Uses and Applications
Without an identified compound, there are no known uses or applications associated with CAS

Number 103930-58-1. Research and development professionals should be aware that any

attribution of use to this CAS number is likely erroneous and may refer to a different chemical

entity.

Signaling Pathways and Mechanism of Action
Information regarding the mechanism of action or any associated signaling pathways for a

compound is contingent on its identification and subsequent biological studies. As no
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compound has been identified for CAS Number 103930-58-1, this information is not available.

Experimental Protocols
The request for detailed experimental methodologies for key experiments cannot be fulfilled as

no published studies or protocols are associated with the provided CAS number.

Conclusion and Recommendations
The investigation to compile a technical guide for the compound with CAS Number 103930-58-

1 has concluded that there is no publicly accessible information for a chemical with this

identifier. The initial search results pointed to other, distinct chemical entities, highlighting the

potential for error if relying solely on this CAS number.

It is strongly recommended that researchers and scientists:

Verify the CAS Number: Double-check the CAS number from a reliable source to ensure it is

correct.

Cross-reference with Chemical Name and Structure: Whenever possible, use the chemical

name and structure in conjunction with the CAS number to confirm the identity of the

compound.

Consult Supplier Documentation: For commercially procured chemicals, refer to the

supplier's certificate of analysis and safety data sheet (SDS) for accurate identification and

property information.

Until a specific and verified chemical compound is associated with CAS Number 103930-58-1,

no further information regarding its properties, uses, or related experimental procedures can be

provided.

To cite this document: BenchChem. [Technical Guide: An In-depth Analysis of CAS Number
103930-58-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230247#cas-number-103930-58-1-properties-and-
uses]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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